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Introduction

L-Glutamine, an essential amino acid, is a critical component in cell culture media. It serves as
a primary energy source for rapidly dividing cells and is vital for the synthesis of proteins and
nucleotides.[1] Despite its importance, L-Glutamine is unstable in liquid culture media,
degrading over time into byproducts like ammonia and pyrrolidone carboxylic acid, which can
be toxic to cells.[1][2] To ensure a consistent and non-toxic supply of this nutrient, it is standard
laboratory practice to prepare a concentrated stock solution of L-Glutamine, which is stored
frozen and added to the culture medium immediately before use.[1][3] This document provides
a detailed protocol for the preparation, sterilization, and storage of a 200 mM L-Glutamine
stock solution.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for preparing and using L-
Glutamine in cell culture applications.
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Parameter

Value

Notes

Chemical Properties

Molecular Weight

146.14 g/mol [1]

Solubility (in Water at 25°C)

36 mg/mL[1][4]

Solubility can be increased

with gentle warming.

Stock Solution

Recommended Solvents

Cell culture grade water,
0.85% Saline[1]

Ensure the solvent is sterile.

Common Concentration

200 mM (29.23 mg/mL)[1][5][6]
[718]

A convenient concentration for

easy dilution into media.

Sterilization Method

Sterile Filtration (0.22 um filter)
[11[3]141[9]

Crucially, do not autoclave, as

heat degrades L-Glutamine.[1]

[2](3]

Storage

Powder Form

15-30°C[1]

L-Glutamine powder is stable

at room temperature.

Stock Solution

-20°CL][3][4][5107109]

Stable for several months
when frozen. Avoid repeated

freeze-thaw cycles.[7][9]

Working Concentration

Typical Range in Media

2 - 8 mM[1][9]

Varies depending on the
specific cell line and medium
formulation.[1][8][10]

Experimental Protocol: Preparation of 100 mL of 200
mM L-Glutamine Stock Solution

This protocol describes the preparation of 100 mL of a 200 mM L-Glutamine stock solution, a

concentration widely used in cell culture laboratories.
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3.1. Materials

L-Glutamine powder (Cell culture grade, MW: 146.14 g/mol )
e Cell culture grade water or 0.85% saline solution

» Sterile 150 mL beaker or flask

» Sterile magnetic stir bar and stir plate

o Sterile 100 mL graduated cylinder or volumetric flask

o Sterile 0.22 um syringe filter

 Sterile syringe (50-100 mL capacity)

« Sterile conical tubes or cryovials for aliquoting

3.2. Procedure

o Preparation of Workspace: Perform all steps in a sterile environment, such as a laminar flow
hood, to maintain the sterility of the final solution.

e Weigh L-Glutamine: Using an analytical balance, accurately weigh 2.923 g of L-Glutamine
powder.

e Dissolve L-Glutamine:

o Pour approximately 90 mL of cell culture grade water or 0.85% saline into the sterile
beaker containing the magnetic stir bar.

o Place the beaker on a stir plate and begin gentle stirring.
o Slowly add the weighed L-Glutamine powder to the solvent.

o Continue stirring until the powder is completely dissolved. The solution should be clear
and colorless.[1]

e Adjust Final Volume:
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o Carefully transfer the dissolved L-Glutamine solution to a 100 mL sterile graduated
cylinder or volumetric flask.[4]

o Add cell culture grade water or 0.85% saline to bring the final volume to precisely 100 mL.

[1]14]

« Sterile Filtration:
o Draw the L-Glutamine solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe tip.

o Filter the solution directly into a sterile collection container (e.g., a 150 mL sterile conical
tube).[1] Note: This is a critical step as L-Glutamine cannot be heat-sterilized.[4]

» Aliquoting and Storage:

o Dispense the sterile 200 mM L-Glutamine stock solution into smaller, sterile, and clearly
labeled aliquots (e.g., 5 mL or 10 mL cryovials).

o Store the aliquots at -20°C, where they are stable for several months.[1][4]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing the sterile L-Glutamine stock
solution.
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1. Weigh 2.923g
L-Glutamine Powder

2. Dissolve in ~90mL
Sterile Solvent

3. Adjust Final Volume
to 100mL

4. Sterile Filter
(0.22 pm filter)

5. Dispense into
Sterile Aliquots

6. Store Aliquots
at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing sterile 200 mM L-Glutamine stock solution.
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Application and Usage

To use the prepared stock solution, thaw an aliquot and add the appropriate volume to your cell
culture medium to achieve the desired final concentration. For example, to supplement 500 mL
of medium to a final concentration of 2 mM L-Glutamine, you would add 5 mL of the 200 mM
stock solution.

Calculation:

« (Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)
¢ (200 mM) x (V1) = (2 mM) x (500 mL)

e V1=(2mM *500 mL)/200 mM =5 mL

Once supplemented, the complete medium should be stored at 2-8°C and is typically stable for
about two weeks.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note & Protocol: Preparation of L-Glutamine
Stock Solution for Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16305339/docs#application-note-protocol-
preparation-of-lI-glutamine-stock-solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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